2-Methyl-4-oxo-1,2,3,5-tetrahydro-1,5-benzodiazepine-7-carboxylic acid

• IUPAC Name: 2-methyl-4-oxo-1,2,3,5-tetrahydro-1,5-benzodiazepine-7-carboxylic acid
• InChI: InChI=1S/C11H12N2O3/c1-6-4-10(14)13-9-5-7(11(15)16)2-3-8(9)12-6/h2-3,5-6,12H,4H2,1H3,(H,13,14)(H,15,16)
• InChI Key: CQUCHADCYAWTPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=C(N1)C=CC(=C2)C(=O)O
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a series of 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters were synthesized and evaluated in vitro for their antimicrobial and anticancer potential.

Physical And Chemical Properties Analysis

The melting point of a similar compound, “2-Methyl-4-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-carbaldehyde”, is 245-247 °C.

Scientific Research Applications

Transformation in Wastewater Treatment

Kaiser et al. (2014) studied the biodegradation of Oxcarbazepine (OXC) and its metabolites, revealing their presence in wastewater effluents and drinking water. The transformation led to several byproducts, suggesting the environmental persistence and transformation of related compounds like 2-Methyl-4-oxo-1,2,3,5-tetrahydro-1,5-benzodiazepine-7-carboxylic acid in such settings Kaiser et al., 2014.

Pharmacological Applications

• Angiotensin II Receptor Antagonists : Kohara et al. (1996) synthesized benzimidazole derivatives bearing acidic heterocycles, which showed high affinity for the AT1 receptor and in vivo angiotensin II receptor antagonistic activities. This suggests the potential of structurally similar compounds for therapeutic applications Kohara et al., 1996.
• Calcium Channel Blockers : Atwal et al. (1987) synthesized 2,5-dihydro-4-methyl-2-phenyl-1,5-benzothiazepine-3-carboxylic acid esters showing that these compounds are calcium channel blockers. This research illustrates the importance of the benzodiazepine scaffold in developing new therapeutic agents Atwal et al., 1987.
• AMPA Receptor Antagonists : Chimirri et al. (1997) explored 1-aryl-3,5-dihydro-4H-2,3-benzodiazepin-4-ones as novel AMPA receptor antagonists, demonstrating the compounds' anticonvulsant effects and suggesting potential neurological applications Chimirri et al., 1997.

Mechanism of Action

are a class of psychoactive drugs that enhance the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties . They are one of the most widely prescribed medications in the world, particularly among older patients.

The pharmacokinetics of benzodiazepines vary greatly, with some, like triazolam, having a short action, while others, like diazepam, having a long action .

The biochemical pathway affected by benzodiazepines involves the potentiation of GABA, the major inhibitory neurotransmitter in the central nervous system. This enhances the effect of GABA at the GABA_A receptor, resulting in sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant properties .

The result of action of benzodiazepines is a decrease in neuronal excitability and reduction of anxiety and seizures .

The action environment of benzodiazepines is primarily the central nervous system, where they exert their effects by binding to GABA_A receptors .